![molecular formula C14H15NO3 B023542 [R-(E)]-3-(1-Oxo-2-pentenyl)-4-phenyl-2-oxazolidinone CAS No. 188559-05-9](/img/structure/B23542.png)
[R-(E)]-3-(1-Oxo-2-pentenyl)-4-phenyl-2-oxazolidinone
Overview
Description
“[R-(E)]-3-(1-Oxo-2-pentenyl)-4-phenyl-2-oxazolidinone” is a chemical compound with the molecular formula C14H15NO3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound includes a pentenyl group, a phenyl group, and an oxazolidinone group . The molecular weight is 245.27 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is soluble in dichloromethane, diethyl ether, and ethyl acetate .Scientific Research Applications
Proteomics Research
In the field of proteomics , this compound is utilized for its ability to interact with proteins and influence their behavior. It’s often used in the study of protein structure, function, and interactions. The compound’s specific molecular configuration allows it to bind to certain proteins, which can be useful for isolating or identifying these proteins in complex biological samples .
Organic Synthesis
As a building block in organic synthesis , this oxazolidinone derivative is valuable for constructing complex organic compounds. Its structure is particularly useful for introducing chirality into synthetic molecules, which is crucial for creating pharmaceuticals that interact in a specific manner with biological systems .
Medicinal Chemistry
In medicinal chemistry , researchers explore the therapeutic potential of this compound. Its unique structure could be the key to developing new drugs with specific pharmacological effects. The compound’s ability to bind selectively to certain enzymes or receptors makes it a candidate for drug discovery projects .
Chemical Biology
Chemical biology: applications often involve using this compound as a probe to understand biological processes at a chemical level. It can be used to label or modify biological molecules, helping to elucidate their functions and interactions within cells .
Safety and Hazards
properties
IUPAC Name |
(4R)-3-[(E)-pent-2-enoyl]-4-phenyl-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-2-3-9-13(16)15-12(10-18-14(15)17)11-7-5-4-6-8-11/h3-9,12H,2,10H2,1H3/b9-3+/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIIXNQYVSNHXHJ-KBNZMGLGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CC(=O)N1C(COC1=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/C(=O)N1[C@@H](COC1=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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